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A Meta-Analysis of Laquinimod Phase III Clinical
Trials: ALLEGRO and BRAVO
This comparison guide provides a detailed meta-analysis of the pivotal Phase III clinical trials of

Laquinimod, ALLEGRO and BRAVO, for the treatment of relapsing-remitting multiple sclerosis

(RRMS). The guide is intended for researchers, scientists, and drug development

professionals, offering an objective comparison of the treatment's performance with supporting

experimental data.

Comparative Efficacy of Laquinimod
The ALLEGRO and BRAVO trials were large-scale, randomized, double-blind, placebo-

controlled studies designed to evaluate the efficacy and safety of a once-daily 0.6 mg oral dose

of Laquinimod in patients with RRMS. While the ALLEGRO trial met its primary endpoint, the

BRAVO trial did not initially meet its primary endpoint without a pre-specified sensitivity analysis

adjusting for baseline magnetic resonance imaging (MRI) characteristics.[1] However, pooled

data from both studies demonstrate a consistent effect of Laquinimod in reducing disability

progression and brain atrophy.

Table 1: Pooled Efficacy Outcomes of ALLEGRO and BRAVO Trials
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Efficacy
Endpoint

Laquinimod
(0.6 mg/day)

Placebo
Risk
Reduction/Diff
erence

p-value

Clinical

Endpoints

Annualized

Relapse Rate

(ARR)

0.30 0.39 23% 0.002

3-Month

Confirmed

Disability

Progression

11.1% 15.7%
36% (Hazard

Ratio: 0.64)
0.01

6-Month

Confirmed

Disability

Progression

- -
48% (Hazard

Ratio: 0.52)
0.0023

MRI Endpoints

Mean

Cumulative

Number of

Gadolinium-

Enhancing

Lesions

1.33 2.12 37% <0.001

Mean

Cumulative

Number of New

or Enlarging T2

Lesions

5.03 7.14 29% <0.001

Brain Volume

Change
- -

30-33%

reduction in

atrophy

<0.001
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Data compiled from the ALLEGRO and BRAVO trial publications.

Comparative Safety and Tolerability
Laquinimod was generally well-tolerated in both trials. The most common adverse events

were headache, back pain, and arthralgia. A transient, asymptomatic elevation in liver enzymes

was observed in a small percentage of patients receiving Laquinimod.

Table 2: Pooled Safety and Tolerability Data from ALLEGRO and BRAVO Trials

Adverse Event Laquinimod (0.6 mg/day) Placebo

Any Adverse Event 82% 76%

Serious Adverse Events 9% 9%

Discontinuation due to Adverse

Events
6.4% 4.7%

Most Common Adverse Events

(>5%)

Headache 18.2% 15.1%

Back Pain 13.6% 8.2%

Arthralgia 7.2% 6.0%

Increased Liver Enzymes 5.9% 2.7%

Urinary Tract Infection 5.7% 4.2%

Cough 5.2% 3.1%

Abdominal Pain 5.0% 2.6%

Alanine Aminotransferase >3x

ULN
5% 2%

Data compiled from pooled safety analyses of the ALLEGRO and BRAVO trials.

Experimental Protocols
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Study Design and Patient Population
Both ALLEGRO and BRAVO were multicenter, randomized, double-blind, placebo-controlled,

parallel-group studies.[2][3] Patients aged 18 to 55 years with a diagnosis of RRMS according

to the McDonald criteria and an Expanded Disability Status Scale (EDSS) score of 0-5.5 were

eligible.[3] Participants were randomized to receive either 0.6 mg of Laquinimod or a matching

placebo orally once daily for 24 months.[2] The BRAVO study also included a reference arm of

interferon beta-1a.[1]

Efficacy Endpoints
The primary efficacy endpoint for both trials was the annualized relapse rate (ARR).[1][2] Key

secondary endpoints included the time to 3-month confirmed disability progression, defined as

an increase of at least 1.0 point on the EDSS if the baseline score was 5.0 or less, or an

increase of at least 0.5 points if the baseline score was 5.5, sustained for at least 3 months.[2]

[4] Other secondary endpoints included various MRI measures, such as the cumulative number

of gadolinium-enhancing (GdE) T1 lesions and new or enlarging T2 lesions.[2]

MRI Acquisition and Analysis
Brain MRI scans were performed at baseline and at regular intervals throughout the studies.

The analysis of brain volume change was conducted using the Structural Image Evaluation of

Normalized Atrophy (SIENA) method, a validated technique for measuring brain atrophy over

time.
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Caption: Workflow of the ALLEGRO and BRAVO Phase III clinical trials.

Proposed Mechanism of Action of Laquinimod
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Caption: Dual mechanism of Laquinimod in immunomodulation and neuroprotection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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